2-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine
Description
Structurally, it features a pyrimidine core substituted at position 2 with a 2,5-dimethylbenzenesulfonyl-piperazine group and at position 4 with an N-(4-methoxyphenyl)-6-methyl substituent. Pyrimidine derivatives are known for antimicrobial, anticancer, and immunomodulatory activities, as highlighted in prior research on structurally related molecules .
Properties
IUPAC Name |
2-[4-(2,5-dimethylphenyl)sulfonylpiperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5O3S/c1-17-5-6-18(2)22(15-17)33(30,31)29-13-11-28(12-14-29)24-25-19(3)16-23(27-24)26-20-7-9-21(32-4)10-8-20/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUIRDVVLQAVRBX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCN(CC2)C3=NC(=CC(=N3)NC4=CC=C(C=C4)OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes structural and functional comparisons with analogous compounds derived from the evidence:
Key Observations :
Structural Variations: Sulfonyl vs. Sulfanyl Groups: The target compound and G868-1212 feature sulfonyl groups, which enhance polarity and stability compared to sulfanyl-containing analogs (e.g., ). Sulfonyl groups may improve target-binding specificity through stronger hydrogen-bonding interactions . Substituent Positioning: The methoxyphenyl group in the target compound and ’s analog is critical for modulating lipophilicity.
Biological Activity: ’s fluorophenyl-substituted pyrimidine exhibits confirmed antibacterial and antifungal activity, likely due to the aminomethyl linker and fluorine’s electronegativity enhancing target interactions . The target compound’s 2,5-dimethylbenzenesulfonyl group may similarly improve antimicrobial efficacy, though experimental validation is needed.
Physicochemical Properties :
- The piperazine moiety in all compounds enhances solubility and bioavailability. However, bulky substituents (e.g., 3,5-dimethoxyphenylethyl in ) may reduce blood-brain barrier penetration .
Synthetic Considerations :
- Synthesis routes for pyrimidine derivatives often involve nucleophilic substitution or Suzuki coupling. The target compound’s benzenesulfonyl-piperazine group likely requires sulfonylation of piperazine, as seen in related syntheses .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
